5-(3-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: N-tert-butyl-3-(2-oxo-1H-pyrimidin-5-yl)benzenesulfonamide
• InChI: InChI=1S/C14H17N3O3S/c1-14(2,3)17-21(19,20)12-6-4-5-10(7-12)11-8-15-13(18)16-9-11/h4-9,17H,1-3H3,(H,15,16,18)
• InChI Key: IUSNSYXIBAKOID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CNC(=O)N=C2
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

5-(3-t-Butylsulfamoylphenyl)-2-hydroxypyrimidine, or 5-tBSHP, is a synthetic compound derived from pyrimidine, a heterocyclic aromatic compound. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals, as well as a valuable research tool for scientists. It has been studied extensively in the fields of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

5-tBSHP is believed to act as a competitive inhibitor of enzymes, such as cytochrome P450 enzymes. It binds to the active site of the enzyme, preventing the binding of the substrate and thus blocking the activity of the enzyme.
Biochemical and Physiological Effects
5-tBSHP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, resulting in decreased levels of certain metabolites in the body. It has also been shown to inhibit the growth of certain types of cancer cells, as well as to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 5-tBSHP in laboratory experiments include its low cost, its availability as a commercially available reagent, and its ability to be used as a substrate for enzyme-catalyzed reactions. The main limitation of 5-tBSHP is its instability in the presence of light and air.

Future Directions

In the future, 5-tBSHP could be used to develop new drugs and agrochemicals, as well as to study the structure and function of proteins. It could also be used in the development of new diagnostic tests and treatments for diseases such as cancer and inflammation. Additionally, it could be used to study the mechanism of action of existing drugs and to develop new drugs with improved efficacy. Finally, it could be used to study the effects of environmental pollutants on human health.

Synthesis Methods

5-tBSHP can be synthesized from the reaction of 3-t-butylsulfamoylphenol and 2-hydroxypyrimidine. The reaction is catalyzed by a tertiary amine, such as triethylamine, in the presence of a base, such as sodium hydroxide. The reaction is typically carried out in a solvent such as ethanol or methanol.

Scientific Research Applications

5-tBSHP has been used in a variety of scientific research applications. It has been used as a substrate for enzyme-catalyzed reactions, as a reagent for the synthesis of other compounds, and as a tool for studying the structure and function of proteins. It has also been used in the study of the mechanism of action of drugs, as well as in the development of new drugs.